Cas no 1379875-60-1 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• CAS No: 1379875-60-1
• CID: 4595447
• PubChem ID: 103668014
• Update Time: 2025-05-21

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(([(9H-Fluoren-9-yl)methoxy]carbonyl)amino)-3-(1-methyl-1h-imidazol-2-yl)propanoic acid
• RARECHEM AL ME 0536
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid

Comprehensive Guide to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS No. 1379875-60-1)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. With the CAS number 1379875-60-1, this compound has gained significant attention due to its unique structural features and applications in drug discovery. The molecule combines an Fmoc-protected amino group with a 1-methyl-1H-imidazol-2-yl side chain, making it particularly valuable for creating modified peptides with enhanced biological activity.

The growing interest in peptide-based therapeutics has driven demand for specialized building blocks like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid. Researchers frequently search for information about its synthesis methods, solubility properties, and coupling efficiency in solid-phase peptide synthesis (SPPS). This compound's imidazole-containing side chain offers unique opportunities for creating peptides with improved binding characteristics, particularly relevant in developing enzyme inhibitors and receptor modulators.

From a chemical perspective, CAS 1379875-60-1 demonstrates interesting properties that make it valuable for medicinal chemistry applications. The Fmoc protecting group provides excellent stability during peptide elongation while being readily removable under mild basic conditions. Meanwhile, the 1-methylimidazole moiety contributes to the molecule's polarity and potential for hydrogen bonding, factors that significantly influence the pharmacokinetic properties of resulting peptides. These characteristics explain why researchers often inquire about its storage conditions, handling precautions, and compatibility with common SPPS reagents.

The application spectrum of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid continues to expand as scientists explore novel peptide drug candidates. Current research trends focus on its incorporation into antimicrobial peptides, cell-penetrating peptides, and protein-protein interaction inhibitors. These applications align with growing market demands for more targeted and effective therapeutic agents, particularly in oncology and infectious disease treatment. The compound's structural versatility makes it particularly valuable for addressing challenges in peptide stability and bioavailability - two frequent search topics among pharmaceutical researchers.

Quality control aspects of CAS 1379875-60-1 represent another area of significant interest. Analytical methods for verifying the purity of Fmoc-amino acid derivatives remain a hot topic, with HPLC and mass spectrometry being the most commonly discussed techniques. Manufacturers and researchers alike seek information about specification standards, impurity profiles, and stability indicators for this compound. These quality parameters become especially critical when the material is intended for GMP-grade peptide synthesis or other regulated applications.

The commercial availability of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid has improved significantly in recent years, reflecting its growing importance in peptide research. Suppliers now offer various packaging options, from small-scale research quantities to bulk orders, catering to different stages of drug development. Pricing trends, lead times, and custom synthesis options for this compound frequently appear in search queries, indicating the practical considerations researchers face when planning experiments.

Looking ahead, the role of CAS 1379875-60-1 in innovative drug development appears promising. As peptide therapeutics gain more traction in treating chronic diseases and conditions requiring targeted therapy, the demand for specialized amino acid building blocks will likely increase. The unique features of this particular derivative - its Fmoc protection combined with an imidazole functionality - position it as a valuable tool for addressing current challenges in peptide-based drug design. Ongoing research into its applications and continued optimization of its synthetic accessibility will undoubtedly contribute to its sustained relevance in pharmaceutical sciences.